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Compound of Interest

Compound Name: 1,2-Diarachidoyl-rac-glycerol

Cat. No.: B1643924 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling

of a stock solution of 1,2-Diarachidoyl-rac-glycerol. This diacylglycerol is a key lipid molecule

used in various research applications, including the study of lipid biochemistry and cell

signaling pathways.

Introduction
1,2-Diarachidoyl-rac-glycerol is a diacylglycerol containing arachidic acid at the sn-1 and sn-

2 positions. Proper preparation of stock solutions is critical to ensure the stability, solubility, and

performance of this reagent in downstream applications. This document outlines the necessary

steps and precautions for handling this compound and preparing a stock solution.

Physicochemical and Safety Data
A summary of the key quantitative data for 1,2-Diarachidoyl-rac-glycerol is provided in the

table below.
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Property Value Reference

Molecular Formula C43H84O5 [1]

Formula Weight 681.1 g/mol [1]

Appearance Solid [1]

Purity ≥98% [1]

Solubility Chloroform: 50 mg/mL [1]

Storage (Solid) -20°C [1]

Stability (Solid) ≥ 4 years [1]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[2]

Safety Precautions:

While 1,2-Diarachidoyl-rac-glycerol is not classified as a hazardous substance, standard

laboratory safety practices should be followed.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the compound in a well-ventilated area to avoid inhalation of any dust particles.[3][4]

In case of contact with skin or eyes, rinse thoroughly with water.[4]

For detailed safety information, refer to the Safety Data Sheet (SDS).

Experimental Protocol: Stock Solution Preparation
This protocol details the steps for preparing a 50 mg/mL stock solution of 1,2-Diarachidoyl-
rac-glycerol in chloroform.

Materials:

1,2-Diarachidoyl-rac-glycerol (solid)
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Chloroform (analytical grade)

Glass vials with PTFE-lined screw caps

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Procedure:

Equilibration: Allow the vial of 1,2-Diarachidoyl-rac-glycerol to equilibrate to room

temperature before opening to prevent condensation of moisture.

Weighing: In a well-ventilated chemical fume hood, carefully weigh the desired amount of

1,2-Diarachidoyl-rac-glycerol and transfer it to a clean, dry glass vial.

Solvent Addition: Add the appropriate volume of chloroform to the vial to achieve the target

concentration of 50 mg/mL. For example, to prepare 1 mL of a 50 mg/mL solution, add 1 mL

of chloroform to 50 mg of the solid.

Dissolution: Securely cap the vial and vortex until the solid is completely dissolved. Gentle

warming in a water bath may be used to aid dissolution, but avoid excessive heat.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use glass vials to

minimize freeze-thaw cycles.

For long-term storage, store the aliquots at -80°C for up to 6 months or at -20°C for up to 1

month.[2]

Ensure vials are tightly sealed to prevent solvent evaporation.

Visualizations
Experimental Workflow Diagram:
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The following diagram illustrates the workflow for preparing the 1,2-Diarachidoyl-rac-glycerol
stock solution.

Preparation Storage

Start Equilibrate Reagent
to Room Temperature

1 Weigh Solid
1,2-Diarachidoyl-rac-glycerol

2 Add Chloroform
(to 50 mg/mL)

3 Vortex to Dissolve4 Aliquot into
Single-Use Vials

5 Store at -20°C or -80°C6 Ready for Use7

Click to download full resolution via product page

Caption: Workflow for 1,2-Diarachidoyl-rac-glycerol stock solution preparation.

Signaling Pathway Context:

1,2-Diacylglycerols (DAGs) like 1,2-Diarachidoyl-rac-glycerol are crucial second messengers

in various signaling pathways. They are typically produced from the hydrolysis of membrane

phospholipids by phospholipase C (PLC). A primary function of DAG is the activation of Protein

Kinase C (PKC), which then phosphorylates numerous downstream targets, leading to a wide

range of cellular responses.
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Caption: Simplified diacylglycerol (DAG) signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Preparation of 1,2-
Diarachidoyl-rac-glycerol Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1643924#how-to-prepare-1-2-diarachidoyl-rac-
glycerol-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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